![molecular formula C11H21NO4S B6630329 N-(3-hydroxy-2,3-dimethylbutan-2-yl)-1,1-dioxothiolane-3-carboxamide](/img/structure/B6630329.png)
N-(3-hydroxy-2,3-dimethylbutan-2-yl)-1,1-dioxothiolane-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(3-hydroxy-2,3-dimethylbutan-2-yl)-1,1-dioxothiolane-3-carboxamide, also known as DTTA, is a chemical compound that has gained significant attention in the field of scientific research due to its unique properties. This compound is a derivative of thiolane, which is a cyclic organic compound containing sulfur. DTTA has been synthesized using various methods and has been extensively studied for its potential applications in scientific research.
Mechanism of Action
N-(3-hydroxy-2,3-dimethylbutan-2-yl)-1,1-dioxothiolane-3-carboxamide works by breaking disulfide bonds in proteins and peptides, which are important for protein stability and function. This reduction reaction occurs through the transfer of electrons from the sulfur atoms in this compound to the disulfide bonds in the protein or peptide, resulting in the formation of two thiol groups.
Biochemical and Physiological Effects
This compound has been shown to have minimal effects on biochemical and physiological systems, making it a useful tool for studying protein structure and function. It has been shown to be non-toxic and non-irritating to skin and eyes, and does not have any significant effects on metabolic processes.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-(3-hydroxy-2,3-dimethylbutan-2-yl)-1,1-dioxothiolane-3-carboxamide in lab experiments is its ability to break disulfide bonds in proteins and peptides without affecting other chemical bonds. This allows for the study of protein structure and function without interference from other chemical reactions. However, this compound has a short shelf life and can degrade over time, which can affect its effectiveness in experiments.
Future Directions
There are several future directions for the use of N-(3-hydroxy-2,3-dimethylbutan-2-yl)-1,1-dioxothiolane-3-carboxamide in scientific research. One potential application is in the study of protein folding and misfolding, as this compound can be used to break disulfide bonds in misfolded proteins. Additionally, this compound could be used in the development of new therapeutics for diseases caused by misfolded proteins, such as Alzheimer's and Parkinson's disease. Finally, this compound could be further studied for its potential applications in the purification of proteins and peptides for use in drug development and other biomedical applications.
Conclusion
In conclusion, this compound is a unique chemical compound that has gained significant attention in the field of scientific research due to its ability to break disulfide bonds in proteins and peptides. It has been extensively studied for its potential applications in biochemistry, molecular biology, and other scientific research fields. While there are limitations to its use in lab experiments, this compound has several potential future directions for research that could lead to new discoveries and advancements in the field of science.
Synthesis Methods
N-(3-hydroxy-2,3-dimethylbutan-2-yl)-1,1-dioxothiolane-3-carboxamide can be synthesized using several methods, including the reaction of 3,3-dimethylbutan-2-one with thiourea and sulfur in the presence of a catalyst, or the reaction of 3,3-dimethylbutan-2-one with thiosemicarbazide and sulfuric acid. The resulting product is a white crystalline solid that is soluble in water and other polar solvents.
Scientific Research Applications
N-(3-hydroxy-2,3-dimethylbutan-2-yl)-1,1-dioxothiolane-3-carboxamide has been used in various scientific research applications due to its unique properties. It is commonly used as a reducing agent in biochemistry and molecular biology experiments, as it can break disulfide bonds in proteins and peptides. This allows for the study of protein structure and function, as well as the purification of proteins.
Properties
IUPAC Name |
N-(3-hydroxy-2,3-dimethylbutan-2-yl)-1,1-dioxothiolane-3-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H21NO4S/c1-10(2,11(3,4)14)12-9(13)8-5-6-17(15,16)7-8/h8,14H,5-7H2,1-4H3,(H,12,13) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XJUVYGBUSNUQLF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C(C)(C)O)NC(=O)C1CCS(=O)(=O)C1 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H21NO4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
263.36 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.